Cas no 328955-61-9 (6-Bromo-4-(trifluoromethyl)quinolin-2(1H)-one)
6-Bromo-4-(trifluoromethyl)quinolin-2(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-4-(trifluoromethyl)quinolin-2(1H)-one
- 6-Bromo-4-trifluoroMethylquinolin-2(1H)-one
-
- MDL: MFCD11846359
- Inchi: 1S/C10H5BrF3NO/c11-5-1-2-8-6(3-5)7(10(12,13)14)4-9(16)15-8/h1-4H,(H,15,16)
- InChI Key: ADHTUPXAZQRIKI-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C(C(F)(F)F)=CC(N2)=O
Computed Properties
- Exact Mass: 290.95100
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
Experimental Properties
- Density: 1.724±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 227 ºC (sublm)
- Solubility: Almost insoluble (0.091 g/l) (25 º C),
- PSA: 32.86000
- LogP: 3.30940
6-Bromo-4-(trifluoromethyl)quinolin-2(1H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM121465-5g |
6-Bromo-2-hydroxy-4-(trifluoromethyl)quinolin |
328955-61-9 | 95% | 5g |
$153 | 2021-08-06 | |
| Chemenu | CM121465-10g |
6-Bromo-2-hydroxy-4-(trifluoromethyl)quinolin |
328955-61-9 | 95% | 10g |
$224 | 2021-08-06 | |
| Alichem | A189007746-5g |
6-Bromo-4-(trifluoromethyl)quinolin-2(1H)-one |
328955-61-9 | 95% | 5g |
$163.50 | 2023-09-02 | |
| Alichem | A189007746-10g |
6-Bromo-4-(trifluoromethyl)quinolin-2(1H)-one |
328955-61-9 | 95% | 10g |
$247.20 | 2023-09-02 | |
| Alichem | A189007746-25g |
6-Bromo-4-(trifluoromethyl)quinolin-2(1H)-one |
328955-61-9 | 95% | 25g |
$551.25 | 2023-09-02 | |
| TRC | B699045-100mg |
6-Bromo-4-(trifluoromethyl)quinolin-2(1h)-one |
328955-61-9 | 100mg |
$ 98.00 | 2023-04-18 | ||
| TRC | B699045-250mg |
6-Bromo-4-(trifluoromethyl)quinolin-2(1h)-one |
328955-61-9 | 250mg |
$ 196.00 | 2023-04-18 | ||
| TRC | B699045-500mg |
6-Bromo-4-(trifluoromethyl)quinolin-2(1h)-one |
328955-61-9 | 500mg |
$ 305.00 | 2023-04-18 | ||
| TRC | B699045-1g |
6-Bromo-4-(trifluoromethyl)quinolin-2(1h)-one |
328955-61-9 | 1g |
$ 431.00 | 2023-04-18 | ||
| Apollo Scientific | PC400713-250mg |
6-Bromo-4-(trifluoromethyl)quinolin-2(1H)-one |
328955-61-9 | 98% | 250mg |
£15.00 | 2025-03-21 |
6-Bromo-4-(trifluoromethyl)quinolin-2(1H)-one Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 6-Bromo-4-(trifluoromethyl)quinolin-2(1H)-one
6-Bromo-4-(trifluoromethyl)quinolin-2(1H)-one: A Comprehensive Overview
The compound 6-Bromo-4-(trifluoromethyl)quinolin-2(1H)-one, identified by the CAS number 328955-61-9, is a highly specialized organic molecule with significant applications in the fields of pharmacology, materials science, and chemical synthesis. This compound belongs to the class of quinolones, which are well-known for their versatile properties and wide-ranging uses in drug development. The structure of this molecule is characterized by a quinoline skeleton with a bromine atom at position 6 and a trifluoromethyl group at position 4, along with a ketone group at position 2. These substituents confer unique electronic and steric properties, making it an attractive candidate for various research and industrial applications.
Recent studies have highlighted the potential of 6-Bromo-4-(trifluoromethyl)quinolin-2(1H)-one as a precursor in the synthesis of advanced pharmaceutical agents. Its quinoline framework is particularly valuable due to its ability to act as a scaffold for the development of bioactive compounds. For instance, researchers have explored its role in the creation of antibiotics, antiviral agents, and anticancer drugs. The bromine substituent at position 6 enhances the molecule's reactivity, enabling it to undergo various nucleophilic substitutions and additions, which are critical steps in drug design.
In addition to its pharmacological applications, this compound has also found utility in materials science. The trifluoromethyl group at position 4 imparts fluorine-based functionalities, which are highly sought after in the development of high-performance polymers and fluorinated materials. These materials exhibit excellent thermal stability, chemical resistance, and electronic properties, making them ideal for use in aerospace, electronics, and advanced manufacturing industries.
The synthesis of 6-Bromo-4-(trifluoromethyl)quinolin-2(1H)-one typically involves multi-step organic reactions, including Friedlander annulation, which is a well-established method for constructing quinoline derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields. Moreover, green chemistry principles have been increasingly applied to its synthesis, minimizing environmental impact while maintaining high product quality.
From an analytical standpoint, this compound has been extensively studied using modern spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure, conformational flexibility, and intermolecular interactions. Such information is crucial for understanding its behavior in different chemical environments and for optimizing its use in various applications.
Looking ahead, ongoing research is focused on expanding the functionalization possibilities of 6-Bromo-4-(trifluoromethyl)quinolin-2(1H)-one. Scientists are exploring novel substitution patterns and reaction pathways to unlock new functionalities. For example, efforts are being made to incorporate additional heteroatoms or bioisosteric groups into the molecule to enhance its bioavailability and pharmacokinetic properties. These innovations are expected to pave the way for next-generation therapeutics with improved efficacy and reduced side effects.
In conclusion, 6-Bromo-4-(trifluoromethyl)quinolin-2(1H)-one stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, combined with cutting-edge research advancements, positions it as a key player in diverse scientific domains. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to make even greater contributions to science and industry.
328955-61-9 (6-Bromo-4-(trifluoromethyl)quinolin-2(1H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)